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molecular formula C12H15F2N B128919 4-[(2,5-Difluorophenyl)methyl]piperidine CAS No. 150019-62-8

4-[(2,5-Difluorophenyl)methyl]piperidine

Cat. No. B128919
CAS RN: 150019-62-8
M. Wt: 211.25 g/mol
InChI Key: GRDNPXKKKCNDTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05387593

Procedure details

A mixture of platinum oxide (0.5 g) and 4-(2,5-difluorobenzyl)pyridine from above in acetic acid (100 ml) was hydrogenated for 3 hr. The catalyst was removed and the solution concentrated in vacuo. The residue was dissolved in water and the solution basified with sodium hydroxide. The basic mixture was extracted with ether and the extracts concentrated in vacuo. The crude oil was vacuum distilled to give the product (5.1 g, 72.9%, bp: 110° C.). A sample of the hydrochloride was prepared in ether (mp: 182°-183° C.). Calc'd. for C12H15F2N.HCl: C, 58.19%; H, 6.52%; N, 5.66%. Found: C, 58.14%; H, 6.56%; N, 5.59%.
Name
4-(2,5-difluorobenzyl)pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
100 mL
Type
solvent
Reaction Step One
Name
platinum oxide
Quantity
0.5 g
Type
catalyst
Reaction Step One
Name
product
Yield
72.9%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:14]=[CH:13][C:12]([F:15])=[CH:11][C:3]=1[CH2:4][C:5]1[CH:10]=[CH:9][N:8]=[CH:7][CH:6]=1>C(O)(=O)C.[Pt]=O>[F:1][C:2]1[CH:14]=[CH:13][C:12]([F:15])=[CH:11][C:3]=1[CH2:4][CH:5]1[CH2:6][CH2:7][NH:8][CH2:9][CH2:10]1

Inputs

Step One
Name
4-(2,5-difluorobenzyl)pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=C(CC2=CC=NC=C2)C=C(C=C1)F
Name
acetic acid
Quantity
100 mL
Type
solvent
Smiles
C(C)(=O)O
Name
platinum oxide
Quantity
0.5 g
Type
catalyst
Smiles
[Pt]=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The catalyst was removed
CONCENTRATION
Type
CONCENTRATION
Details
the solution concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in water
EXTRACTION
Type
EXTRACTION
Details
The basic mixture was extracted with ether
CONCENTRATION
Type
CONCENTRATION
Details
the extracts concentrated in vacuo
DISTILLATION
Type
DISTILLATION
Details
distilled

Outcomes

Product
Details
Reaction Time
 3 h
Name
product
Type
product
Smiles
FC1=C(CC2CCNCC2)C=C(C=C1)F
Measurements
Type Value Analysis
AMOUNT: MASS 5.1 g
YIELD: PERCENTYIELD 72.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.